4-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid
Overview
Description
4-Bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid is a derivative of 2,3-Dihydro-1-benzofuran-2-carboxylic acid . This compound is the starting material in the synthesis of (dihydro)benzofuran-2-carboxylic acid N- (substituted)phenylamide derivatives as anticancer agents .
Synthesis Analysis
The synthesis of benzofuran derivatives has been a topic of interest in recent years due to their biological activities . A series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis . Other strategies include the dehydrative cyclization of o-hydroxybenzyl ketones and the cyclization of aryl acetylenes using transition-metal catalysis .Molecular Structure Analysis
The molecular structure of this compound can be analyzed based on its parent compound, 2,3-Dihydro-1-benzofuran-2-carboxylic acid . The bromo group at the 4th position is the key difference.Chemical Reactions Analysis
Benzofuran derivatives have been shown to undergo various chemical reactions. For example, they can undergo palladium-catalyzed cross-coupling reactions . The 4-position of the benzofuran may be substituted or unsubstituted but good antimicrobial activity was exhibited when the substituent on the 4-position contained halogens or hydroxyl groups .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from its parent compound, 2,3-Dihydro-1-benzofuran-2-carboxylic acid. It has a molecular weight of 164.16, a density of 1.347±0.06 g/cm3 (Predicted), a melting point of 116-118°C, a boiling point of 340.5±31.0 °C (Predicted), a flash point of 144.317°C, and a refractive index of 1.597 .Mechanism of Action
Safety and Hazards
When handling 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid, protective gloves and glasses should be worn, and the operating environment should be well ventilated . Long-term exposure to this compound may cause health effects, so exposure should be controlled and necessary safety measures should be taken .
Future Directions
Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications . They are considered potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease . Future research will likely continue to explore the synthesis, biological activities, and potential applications of benzofuran derivatives .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include bromination, cyclization, and carboxylation.", "Starting Materials": [ "2-hydroxybenzoic acid", "phosphorus tribromide", "sodium hydroxide", "acetic anhydride", "sodium acetate", "acetic acid", "methanol", "hydrochloric acid", "sodium carbonate", "water" ], "Reaction": [ "Bromination of 2-hydroxybenzoic acid with phosphorus tribromide in acetic anhydride and acetic acid to form 2-bromo-3-hydroxybenzoic acid", "Cyclization of 2-bromo-3-hydroxybenzoic acid with sodium hydroxide in methanol to form 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid", "Carboxylation of 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid with hydrochloric acid and sodium carbonate in water to form 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid" ] } | |
CAS RN |
1895984-35-6 |
Molecular Formula |
C9H7BrO3 |
Molecular Weight |
243.1 |
Purity |
95 |
Origin of Product |
United States |
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